Cas no 102117-68-0 (1,6-Pyrenedione, 3-methoxy-)

1,6-Pyrenedione, 3-methoxy- structure
1,6-Pyrenedione, 3-methoxy- structure
Product Name:1,6-Pyrenedione, 3-methoxy-
CAS No:102117-68-0
MF:C17H10O3
MW:262.259504795074
CID:1131833
PubChem ID:13432710
Update Time:2025-04-20

1,6-Pyrenedione, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Pyrenedione, 3-methoxy-
    • 3-methoxypyrene-1,6-dione
    • DTXSID80540631
    • 102117-68-0
    • Inchi: 1S/C17H10O3/c1-20-15-8-14(19)11-4-2-9-3-7-13(18)10-5-6-12(15)17(11)16(9)10/h2-8H,1H3
    • InChI Key: GGXZZHKDPPSDTR-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C2=CC=C3C=CC(C4=CC=C1C2=C43)=O)=O

Computed Properties

  • Exact Mass: 262.063
  • Monoisotopic Mass: 262.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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